2680550-30-3(3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid) Price

This page is the exclusive Price page for 2680550-30-3(3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid). This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2680550-30-3
3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid
2680550-30-3
C9H9Br2NO3S
371.045659780502
5620953
165937280

3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid Price

  • Brand
  • Package
  • Purity
Related Categories No. Brand Purity Specification Price Update time Buy
Enamine EN300-28300898-1g enaminestore 1g $1429.0 07 Sep. 2023
Enamine EN300-28300898-5g enaminestore 5g $4143.0 07 Sep. 2023
Enamine EN300-28300898-10g enaminestore 10g $6144.0 07 Sep. 2023
Enamine EN300-28300898-0.05g enaminestore 95.0% 0.05g $1200.0 19 Mar. 2025
Enamine EN300-28300898-0.1g enaminestore 95.0% 0.1g $1257.0 19 Mar. 2025
Enamine EN300-28300898-0.25g enaminestore 95.0% 0.25g $1315.0 19 Mar. 2025
Enamine EN300-28300898-0.5g enaminestore 95.0% 0.5g $1372.0 19 Mar. 2025
Enamine EN300-28300898-1.0g enaminestore 95.0% 1.0g $1429.0 19 Mar. 2025
Enamine EN300-28300898-2.5g enaminestore 95.0% 2.5g $2800.0 19 Mar. 2025
Enamine EN300-28300898-5.0g enaminestore 95.0% 5.0g $4143.0 19 Mar. 2025
Enamine EN300-28300898-10.0g enaminestore 95.0% 10.0g $6144.0 19 Mar. 2025

3-(2,5-Dibromothiophen-3-yl)-2-acetamidopropanoic acid Related Products

2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide) 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid) 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide) 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid) 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol) 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide) 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid) 89640-58-4(2-Iodo-4-nitrophenylhydrazine) 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid) 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)

Related product prices

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide CAS：2098070-20-1
4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid CAS：2680771-01-9
N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide CAS：1444113-98-7
Fmoc-S-3-amino-4,4-diphenyl-butyric acid CAS：332062-08-5
1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol CAS：1270529-38-8
N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide CAS：941977-17-9
2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid CAS：2138166-62-6
2-Iodo-4-nitrophenylhydrazine CAS：89640-58-4
3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid CAS：1449132-38-0
2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide CAS：2034271-14-0

Recommended suppliers

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises